4-(azepan-1-ylsulfonyl)-N-(3-cyanothiophen-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-(3-cyanothiophen-2-yl)benzamide
• InChI: InChI=1S/C18H19N3O3S2/c19-13-15-9-12-25-18(15)20-17(22)14-5-7-16(8-6-14)26(23,24)21-10-3-1-2-4-11-21/h5-9,12H,1-4,10-11H2,(H,20,22)
• InChI Key: HZLMECUUWJAIAM-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C#N
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(3-cyanothiophen-2-yl)benzamide, also known as ACB, is a compound that has gained significant attention in the scientific community for its potential applications in drug discovery and development. This compound is a potent inhibitor of a specific enzyme, making it a promising candidate for the treatment of various diseases. In

Scientific Research Applications

Synthesis and Cyclization Reactions

One study explores the electrophilic intramolecular cyclization of 4-aryl-N-(thiophen-3-yl)but-3-enamides, leading to the formation of various cyclic compounds such as azepinones and pyrrolidinones, indicating a method for synthesizing complex heterocyclic structures (Danilyuk et al., 2016). Similarly, the synthesis of pyrroles from aminoallenes through cyclization showcases the versatility of these reactions in generating bioactive heterocycles (Reisser & Maas, 2004).

Biologically Active Azomethine Derivatives

Research into azomethine derivatives of amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide reveals their potential as precursors for compounds with pharmacological properties, highlighting the role of synthetic intermediates in drug development (Chiriapkin et al., 2021).

Catalyzed Reactions for Heterocycle Formation

The Rh(III)-catalyzed C–H activation and cycloaddition of benzamides with vinylcarbenoids for synthesizing azepinones is another relevant reaction, demonstrating the utility of transition metal catalysis in constructing nitrogen-containing heterocycles, which are important in many biologically active compounds (Cui et al., 2013).

Application in Sensing Technologies

N-(Cyano(naphthalen-1-yl)methyl)benzamides have been synthesized and shown to exhibit colorimetric sensing for fluoride anions, demonstrating the potential application of similar compounds in materials science and sensor technology (Younes et al., 2020).